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Compound of Interest

4-(1-Cyano-1-methylethyl)-3-
Compound Name:
fluorobenzonitrile

CAS No.: 1314741-25-7

Cat. No.: B1382747

Get Quote
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Fluorinated organic molecules are of paramount importance in modern drug discovery and
development. The introduction of fluorine atoms into a molecular scaffold can profoundly
influence its pharmacokinetic and physicochemical properties, including metabolic stability,
lipophilicity, and binding affinity to biological targets. The nitrile group, a versatile functional
group, serves as a key building block in the synthesis of a wide array of pharmaceuticals and is
recognized for its role as a carbonyl bioisostere and its ability to participate in crucial binding
interactions.[1][2]

4-(1-Cyano-1-methylethyl)-3-fluorobenzonitrile combines these key features: a benzonitrile
core, a fluorine substituent, and a cyano-functionalized tertiary alkyl group. This unigue
combination suggests its potential as a valuable intermediate or a final active pharmaceutical
ingredient (API) in various therapeutic areas.

Molecular Structure and Physicochemical
Properties
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The chemical structure of 4-(1-Cyano-1-methylethyl)-3-fluorobenzonitrile is presented
below.

Figure 1: Chemical structure of 4-(1-Cyano-1-methylethyl)-3-fluorobenzonitrile.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 4-(1-Cyano-1-
methylethyl)-3-fluorobenzonitrile, extrapolated from data for related compounds such as 4-
fluorobenzonitrile and 3-fluoro-4-methylbenzonitrile.[3][4]
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Property

Predicted Value

Rationale and Comparative
Data

Based on the chemical

Molecular Formula C12H10FN2
structure.
] Calculated from the molecular
Molecular Weight 201.22 g/mol
formula.
White to off-white crystalline Similar to many benzonitrile
Appearance ] o
solid derivatives.[5][6]
Expected to be higher than 4-
] ] fluorobenzonitrile (32-34 °C)
Melting Point 80 -100 °C )
due to increased molecular
weight and complexity.[6]
Significantly higher than 4-
__ . fluorobenzonitrile (188 °C) due
Boiling Point > 250 °C ) )
to increased mass and polarity.
[6]
Soluble in organic solvents
Solubility (e.g., DMSO, DMF, Typical for aromatic nitriles.[6]
Chloroform); Insoluble in water.
Increased lipophilicity
compared to 4-
LogP ~25-35

fluorobenzonitrile (LogP ~1.6)
due to the added alkyl group.

Proposed Synthesis Pathway

A plausible and efficient synthetic route to 4-(1-Cyano-1-methylethyl)-3-fluorobenzonitrile

can be designed starting from commercially available 3-fluoro-4-methylbenzonitrile. This multi-

step synthesis involves a free-radical bromination followed by a nucleophilic substitution.
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Figure 2: Proposed synthesis workflow for 4-(1-Cyano-1-methylethyl)-3-fluorobenzonitrile.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 4-(Bromomethyl)-3-fluorobenzonitrile
This step is a well-established free-radical bromination of the benzylic methyl group.

e Reaction Setup: To a solution of 3-fluoro-4-methylbenzonitrile (1.0 eq) in a suitable solvent
such as carbon tetrachloride (CCl4), add N-bromosuccinimide (NBS) (1.1 eq).

e Initiation: Add a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN)
(0.05 eq).

o Reaction Conditions: Heat the mixture to reflux (approximately 77 °C for CCl4) and monitor
the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS). The reaction is typically complete within 2-4 hours.

o Work-up and Purification: Upon completion, cool the reaction mixture to room temperature
and filter off the succinimide byproduct. The filtrate is then washed with water and brine,
dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude
product can be purified by recrystallization or column chromatography to yield 4-
(bromomethyl)-3-fluorobenzonitrile as a white to pale yellow solid.[5][7]

Step 2: Synthesis of 4-(1-Cyano-1-methylethyl)-3-fluorobenzonitrile

This step involves a nucleophilic substitution of the bromide with a cyanide source that also
provides the gem-dimethyl groups. Acetone cyanohydrin is an ideal reagent for this
transformation.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1382747/docs?utm_src=pdf-body-img#introduction-the-significance-of-fluorinated-benzonitriles
https://www.benchchem.com/product/b1382747/docs?utm_src=pdf-body#introduction-the-significance-of-fluorinated-benzonitriles
https://www.chemimpex.com/products/46108
https://patents.google.com/patent/CN113816874B/en
https://www.benchchem.com/product/b1382747/docs?utm_src=pdf-body#introduction-the-significance-of-fluorinated-benzonitriles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1382747?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Preparation of the Nucleophile: In a flame-dried flask under an inert atmosphere (e.qg.,
Argon), suspend sodium hydride (NaH) (1.2 eq) in anhydrous N,N-dimethylformamide
(DMF). Cool the suspension to 0 °C.

Addition of Acetone Cyanohydrin: Slowly add acetone cyanohydrin (1.2 eq) to the NaH
suspension. Stir the mixture at 0 °C for 30 minutes to form the corresponding sodium salt.

Nucleophilic Substitution: Add a solution of 4-(bromomethyl)-3-fluorobenzonitrile (1.0 eq) in
anhydrous DMF to the reaction mixture at 0 °C.

Reaction Conditions: Allow the reaction to warm to room temperature and stir for 12-24
hours. Monitor the reaction progress by TLC or LC-MS.

Work-up and Purification: Quench the reaction by the slow addition of water. Extract the
agueous layer with a suitable organic solvent (e.g., ethyl acetate). The combined organic
layers are washed with water and brine, dried over anhydrous sodium sulfate, and
concentrated under reduced pressure. The crude product is then purified by column
chromatography on silica gel to afford the desired 4-(1-Cyano-1-methylethyl)-3-
fluorobenzonitrile.

Potential Applications in Drug Discovery and
Materials Science

The structural motifs present in 4-(1-Cyano-1-methylethyl)-3-fluorobenzonitrile suggest its

utility in several areas of research and development.

Medicinal Chemistry

e Enzyme Inhibitors: The nitrile group can act as a key pharmacophore in enzyme inhibitors,
for instance, by forming reversible covalent bonds or participating in hydrogen bonding and
dipole-dipole interactions within an active site.[1] The fluorinated phenyl ring can enhance
binding affinity and improve metabolic stability. This scaffold could be explored for indications
such as oncology, where kinase inhibitors often feature similar structures, or in the
development of inhibitors for proteases and other enzyme classes.

Receptor Modulators: The overall electronic and steric profile of the molecule makes it a
candidate for modulating the activity of various receptors. The lipophilic nature of the tertiary
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alkyl group combined with the polar nitrile and fluorine functionalities could lead to favorable
interactions with receptor binding pockets.

Materials Science

o Polymer Chemistry: Benzonitrile derivatives are used in the synthesis of high-performance
polymers. The presence of the fluorine atom can impart desirable properties such as thermal
stability and chemical resistance.[5]

o Organic Electronics: The electronic properties of the fluorinated aromatic system could be of
interest in the design of new organic electronic materials.

Safety and Handling

While specific toxicity data for 4-(1-Cyano-1-methylethyl)-3-fluorobenzonitrile is not
available, it should be handled with the standard precautions for a novel chemical compound.
Based on related structures, the following should be considered:

» Toxicity: Organic nitriles can be toxic if ingested, inhaled, or absorbed through the skin. The
precursor, 4-(bromomethyl)-3-fluorobenzonitrile, is a lachrymator and an irritant.[8]

o Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated
fume hood. Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

» Disposal: Dispose of chemical waste in accordance with local and national regulations.

Conclusion

4-(1-Cyano-1-methylethyl)-3-fluorobenzonitrile is a promising, albeit not extensively
characterized, chemical entity. Its synthesis is achievable through established organic
chemistry methodologies. The combination of a fluorinated benzonitrile core with a cyano-
functionalized tertiary alkyl group makes it a highly attractive scaffold for the development of
novel pharmaceuticals and advanced materials. Further research into its synthesis,
characterization, and biological activity is warranted to fully elucidate its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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